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Compound of Interest

Compound Name: Phosphoramide

Cat. No.: B1221513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of phosphoramide-based

flame retardants against other common alternatives, supported by experimental data. The

information is intended to assist researchers and professionals in selecting the most

appropriate flame retardant systems for their specific applications.

Executive Summary
Phosphoramide-based flame retardants are emerging as highly effective, halogen-free

alternatives for various polymer systems. They exhibit a dual-mode of action, functioning in

both the gas and condensed phases to inhibit combustion. This dual-action often leads to

superior flame retardancy, as demonstrated by key performance metrics such as the Limiting

Oxygen Index (LOI) and UL-94 vertical burn ratings. While direct, comprehensive comparative

data against all classes of flame retardants under identical conditions is limited in publicly

available literature, this guide synthesizes available data to provide a clear comparison of their

efficacy.

Mechanism of Action: A Dual Approach to Fire
Safety
Phosphoramide-based flame retardants operate through a sophisticated, dual-phase

mechanism to suppress fire.[1][2]
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Condensed-Phase Action: Upon heating, the phosphoramide decomposes to form

phosphoric and polyphosphoric acids.[2] These acidic species catalyze the dehydration of

the polymer matrix, promoting the formation of a stable, insulating char layer.[3] This char

layer acts as a physical barrier, limiting the release of flammable volatile compounds and

shielding the underlying polymer from heat.[4] The presence of nitrogen in the

phosphoramide structure enhances this charring effect.[5]

Gas-Phase Action: Simultaneously, volatile phosphorus-containing radicals, primarily

phosphorus monoxide (PO•), are released into the gas phase.[2][3] These radicals act as

scavengers, interrupting the exothermic chain reactions of combustion by quenching highly

reactive hydrogen (H•) and hydroxyl (OH•) radicals.[1] This process cools the flame and can

ultimately lead to its extinguishment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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